Cas no 898796-15-1 (6-(2,4-Difluorophenyl)-3-pyridinecarbaldehyde)

• Product Name: 6-(2,4-Difluorophenyl)-3-pyridinecarbaldehyde
• CAS No: 898796-15-1
• MF: C₁₂H₇F₂NO
• MW: 219.186889886856
• MDL: MFCD04115483
• CID: 1056786
• PubChem ID: 24729763
• Update Time: 2025-10-23

6-(2,4-Difluorophenyl)-3-pyridinecarbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(2,4-Difluorophenyl)nicotinaldehyde
• 6-(2,4-difluorophenyl)pyridine-3-carbaldehyde
• 6-(2,4-Difluorophenyl)-3-pyridinecarbaldehyde
• 6393AJ
• TRA0056541
• AB20112
• SY015848
• AX8280803
• 3-Pyridinecarboxaldehyde, 6-(2,4-difluorophenyl)-
• 6-(2,4-DIFLUOROPHENYL)-3-PYRIDINECARBOXALDEHYDE
• 6-(2,4-DIFLUORO-PHENYL)-PYRIDINE-3-CARBALDEHYDE
• 6-(2,4-difluorophenyl)pyridine-3-carboxaldehyde, Aldric
• AKOS022184044
• 898796-15-1
• AC2094
• 6-(2,4-difluorophenyl)pyridine-3-carboxaldehyde, AldrichCPR
• SCHEMBL9607471
• CS-11325
• A861004
• CS-0374028
• FT-0729751
• MFCD04115483
• 6-(2 pound not4-Difluorophenyl)-3-pyridinecarbaldehyde
• YKB79615
• DB-023994

• MDL： MFCD04115483
• Inchi： 1S/C12H7F2NO/c13-9-2-3-10(11(14)5-9)12-4-1-8(7-16)6-15-12/h1-7H
• InChI Key： HYHVHRUOLIQTPW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC(C=O)=CN=1)F

Computed Properties

• Exact Mass: 219.04957017g/mol
• Monoisotopic Mass: 219.04957017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 2.2

Additional information on 6-(2,4-Difluorophenyl)-3-pyridinecarbaldehyde

Recent Advances in the Study of 6-(2,4-Difluorophenyl)-3-pyridinecarbaldehyde (CAS: 898796-15-1)

The compound 6-(2,4-Difluorophenyl)-3-pyridinecarbaldehyde (CAS: 898796-15-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluorophenyl and pyridinecarbaldehyde moieties, has shown promising potential in various therapeutic applications, including antimicrobial and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its structure-activity relationships (SAR) to enhance its efficacy and reduce potential side effects.

One of the key findings in recent research is the role of 6-(2,4-Difluorophenyl)-3-pyridinecarbaldehyde as a potent inhibitor of specific enzymatic pathways involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively targets the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines. The study utilized both in vitro and in vivo models to validate these findings, highlighting the compound's potential as a lead candidate for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 6-(2,4-Difluorophenyl)-3-pyridinecarbaldehyde has also been investigated for its antimicrobial activity. A recent study in the European Journal of Medicinal Chemistry reported that this compound exhibits broad-spectrum activity against several drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential metabolic enzymes. These findings suggest that further optimization of this molecule could lead to the development of new antibiotics to combat multidrug-resistant infections.

Another area of interest is the synthesis and structural modification of 6-(2,4-Difluorophenyl)-3-pyridinecarbaldehyde to improve its pharmacokinetic properties. A 2022 study in Organic & Biomolecular Chemistry detailed a novel synthetic route that enhances the yield and purity of the compound while reducing the number of steps required. The study also explored the introduction of various substituents to the pyridine ring, leading to derivatives with improved solubility and bioavailability. These advancements are critical for the compound's transition from laboratory research to clinical applications.

Despite these promising developments, challenges remain in the clinical translation of 6-(2,4-Difluorophenyl)-3-pyridinecarbaldehyde. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. However, the growing body of research underscores the compound's potential as a versatile scaffold for drug development. Continued efforts in this area are expected to yield significant breakthroughs in the treatment of inflammatory diseases, infections, and possibly other conditions.

In conclusion, 6-(2,4-Difluorophenyl)-3-pyridinecarbaldehyde (CAS: 898796-15-1) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its diverse biological activities, coupled with recent advancements in synthesis and structural optimization, position it as a promising candidate for further drug development. Future studies should focus on addressing the remaining challenges and exploring its full therapeutic potential.